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Compound of Interest

Compound Name: 2-Bromoindene

Cat. No.: B079406 Get Quote

Essential Safety and Handling Guide for 2-
Bromoindene
This guide provides comprehensive safety, operational, and disposal protocols for the handling

of 2-Bromoindene in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe and compliant laboratory practices.

Hazard Assessment and GHS Classification
2-Bromoindene is classified as a hazardous substance requiring careful handling. The primary

hazards include irritation to the skin, eyes, and respiratory system, and it may be harmful if

ingested.[1][2]
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Hazard Category GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[2]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

Warning

H335: May cause

respiratory irritation[2]

[3]

Physical and Chemical Properties
Proper handling and storage procedures are informed by the chemical's physical properties.

Property Value

CAS Number 10485-09-3[2][4][5]

Molecular Formula C₉H₇Br[4]

Molecular Weight 195.06 g/mol [2]

Appearance
White to yellow crystals or pale yellow to brown

powder/fused solid[1][4][6]

Melting Point 34-40 °C[4][5][6]

Boiling Point 256.9 °C at 760 mmHg[4][5]

Flash Point 113 °C[4][5]

Density ~1.6 g/cm³[4][5]

Storage Temperature Refrigerator (+4°C)[2][4]
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Adherence to a strict operational protocol is mandatory to minimize exposure and ensure

safety. All work with 2-Bromoindene must be conducted in a certified chemical fume hood.

Personal Protective Equipment (PPE)
The following PPE is required at all times when handling 2-Bromoindene.

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 (EU) or ANSI

Z.87.1 (US) standards. A face

shield is recommended for

splash risks.

Protects against splashes and

airborne particles that can

cause severe eye irritation.[1]

[7]

Hand Protection

Chemical-resistant nitrile or

neoprene gloves. Inspect for

damage before use and

change immediately if

contaminated.

Prevents skin contact, as the

substance causes skin

irritation and may be harmful if

absorbed.[1][7]

Skin and Body Protection

A fully buttoned, flame-

resistant or 100% cotton lab

coat worn over long-sleeved

clothing and closed-toe shoes.

Provides a barrier against

accidental skin contact and

contamination of personal

clothing.[1][7]

Respiratory Protection

Work must be performed in a

chemical fume hood. If a fume

hood is unavailable or

engineering controls are

insufficient, a NIOSH/MSHA-

approved respirator with an

organic vapor cartridge is

required.[1][7]

Prevents inhalation of dust or

vapors, which cause

respiratory tract irritation.[1]

Step-by-Step Handling Procedure
1. Preparation:
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Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible and operational.[1]

Assemble all necessary equipment (glassware, spatulas, reagents) inside the fume hood.

Don all required PPE as specified in the table above.

2. Handling and Use:

Conduct all manipulations, including weighing and transferring, within the fume hood to

minimize inhalation exposure.

When transferring the solid, use a spatula to avoid generating dust.

Keep the container tightly closed when not in use.[1]

3. Post-Handling and Cleanup:

Decontaminate all equipment and the work surface after use.

Remove PPE in the correct order to avoid cross-contamination (e.g., remove gloves last).

Wash hands thoroughly with soap and water after removing all PPE.

Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, immediate and appropriate action is critical.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated, keeping the process within a fume hood if

possible.

Protect: Wear all necessary PPE, including respiratory protection, before addressing the

spill.
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Contain & Clean: For small spills, use an inert absorbent material like sand or vermiculite.[7]

Carefully sweep or vacuum the material and place it into a suitable, sealed, and clearly

labeled container for hazardous waste disposal.[1]

Decontaminate: Clean the spill area thoroughly.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Immediately flush the affected area with copious

amounts of water for at least 15 minutes. Seek

medical aid.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, wash out their mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][3]

Disposal Plan
Chemical waste generators must classify discarded chemicals to ensure proper disposal. 2-
Bromoindene waste is considered hazardous and must be handled accordingly.

Waste Segregation: Collect all 2-Bromoindene waste, including contaminated consumables

(e.g., gloves, weigh boats, paper towels), in a designated container for halogenated organic

waste.[7][8][9] Do not mix with non-halogenated, acidic, basic, or other waste streams.[8]
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Container Management: Use a compatible, sealed, and clearly labeled hazardous waste

container. The label must include "Hazardous Waste" and the full chemical name, "2-
Bromoindene".[8][9]

Storage: Store the waste container in a designated, cool, dry, and well-ventilated satellite

accumulation area with secondary containment.[8] Keep the container tightly closed except

when adding waste.[8]

Final Disposal: Dispose of the contents and container through an approved and licensed

hazardous waste disposal company, in accordance with all federal, state, and local

regulations.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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